Cas no 102878-90-0 (1,1-dimethoxybutan-2-amine)

1,1-dimethoxybutan-2-amine structure
1,1-dimethoxybutan-2-amine structure
Product Name:1,1-dimethoxybutan-2-amine
CAS No:102878-90-0
MF:C6H15NO2
MW:133.18880200386
CID:3562327
PubChem ID:22145177
Update Time:2025-04-22

1,1-dimethoxybutan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Butanamine, 1,1-dimethoxy-
    • 1,1-Dimethoxybutan-2-amine
    • SCHEMBL1098140
    • CS-0296147
    • 102878-90-0
    • GFUOIQFPJDKRCI-UHFFFAOYSA-N
    • AKOS006337818
    • EN300-180155
    • Aminobutyraldehyde dimethyl acetal
    • 1,1-dimethoxybutan-2-amine
    • Inchi: 1S/C6H15NO2/c1-4-5(7)6(8-2)9-3/h5-6H,4,7H2,1-3H3
    • InChI Key: GFUOIQFPJDKRCI-UHFFFAOYSA-N
    • SMILES: C(OC)(OC)C(N)CC

Computed Properties

  • Exact Mass: 133.110279g/mol
  • Monoisotopic Mass: 133.110279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 64.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 133.19g/mol
  • XLogP3: 0.1
  • Topological Polar Surface Area: 44.5Ų

1,1-dimethoxybutan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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